Cas no 2248311-87-5 (2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid
• CAS No: 2248311-87-5
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5815211
• PubChem ID: 165827237
• Update Time: 2025-05-28

2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid
• 2248311-87-5
• 2-(5-{[(tert-butoxy)carbonyl]amino}pyridin-2-yl)propanoic acid
• EN300-1663349

• Inchi： 1S/C13H18N2O4/c1-8(11(16)17)10-6-5-9(7-14-10)15-12(18)19-13(2,3)4/h5-8H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： TUVUCAGOVPEIKA-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid

Research Update on 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS: 2248311-87-5)

Recent studies on 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS: 2248311-87-5) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and propanoic acid moiety, has been increasingly utilized in medicinal chemistry for the development of targeted therapies. Its unique structural features enable versatile applications in drug design, particularly in the modulation of protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of small-molecule inhibitors targeting inflammatory pathways. Researchers employed a multi-step synthetic route, starting with the Boc-protected pyridine derivative, to achieve high yields and purity. The study emphasized the compound's role in enhancing the bioavailability and stability of the resulting inhibitors, making it a valuable building block in anti-inflammatory drug development.

Further investigations have explored the compound's utility in oncology. A recent preprint on bioRxiv detailed its incorporation into a series of kinase inhibitors designed to target aberrant signaling pathways in cancer cells. The Boc-protected amino group was found to be critical for maintaining the inhibitors' selectivity and potency, as evidenced by in vitro and in vivo assays. These findings underscore the compound's significance in the design of next-generation anticancer agents.

In addition to its therapeutic applications, 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid has also been investigated for its potential in diagnostic imaging. A 2024 study in Chemical Communications reported its use as a precursor for radiolabeled probes, enabling non-invasive tracking of disease biomarkers. The compound's stability under radiolabeling conditions and its compatibility with various imaging modalities were highlighted as key advantages.

Despite these advancements, challenges remain in optimizing the synthetic protocols for large-scale production. Recent patents filed by leading pharmaceutical companies suggest ongoing efforts to streamline the synthesis of this compound, with a focus on reducing costs and improving scalability. These developments are expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 2-(5-{(tert-butoxy)carbonylamino}pyridin-2-yl)propanoic acid (CAS: 2248311-87-5) continues to emerge as a pivotal tool in drug discovery and development. Its versatility, coupled with recent methodological improvements, positions it as a cornerstone in the design of innovative therapeutics and diagnostics. Future research is likely to expand its applications further, particularly in personalized medicine and targeted drug delivery systems.